Cas no 137109-71-8 (Benzonitrile,3-(2-acetyl-3-oxo-1-buten-1-yl)-)

• Product Name: Benzonitrile,3-(2-acetyl-3-oxo-1-buten-1-yl)-
• CAS No: 137109-71-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 179341
• PubChem ID: 179347
• Update Time: 2025-04-19

Benzonitrile,3-(2-acetyl-3-oxo-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(2-acetyl-3-oxo-1-buten-1-yl)-
• 3-(2-acetyl-3-oxobut-1-enyl)benzonitrile
• 3-(2-Acetyl-3-oxo-1-butenyl)benzonitrile
• AC1L452T
• Balazipone
• Balazipone [INN]
• CHEMBL2104636
• NSC637178
• NSC-637178
• SureCN636109
• UNII-GLI733V999
• NSC 637178; m-(2-Acetyl-3-oxo-1-butenyl)benzonitrile
• AKOS040750702
• 3-(3-Cyanobenzylidene)-2,4-pentanedione
• OR-1364
• Q27279164
• OR1364
• 137109-71-8
• DTXSID50160082
• 3-(2-acetyl-3-oxo-but-1-enyl)benzonitrile
• SCHEMBL636109
• m-(2-Acetyl-3-oxo-1-butenyl)benzonitrile
• GLI733V999
• NS00126502
• WXGVASWIUBFCHW-UHFFFAOYSA-N

• Inchi： 1S/C13H11NO2/c1-9(15)13(10(2)16)7-11-4-3-5-12(6-11)8-14/h3-7H,1-2H3
• InChI Key： WXGVASWIUBFCHW-UHFFFAOYSA-N
• SMILES： O=C(C)/C(/C(C)=O)=C/C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.9A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.14
• Boiling Point: 430.3°Cat760mmHg
• Flash Point: 214°C
• Refractive Index: 1.548
• PSA: 57.93
• LogP: 2.11968

Benzonitrile,3-(2-acetyl-3-oxo-1-buten-1-yl)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).